1-cyclopropyl-1H-imidazole-5-carboxylic acid
Description
“1-cyclopropyl-1H-imidazole-5-carboxylic acid” is a compound that contains a five-membered heterocyclic moiety with three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds . It is also known as 1,3-diazole .
Synthesis Analysis
The synthesis of “1-cyclopropyl-1H-imidazole-5-carboxylic acid” can be achieved by reacting 1-methylimidazole-4-carboxylic acid with cyclopropylamine in the presence of hydrochloric acid. The synthesis process involves several steps, including refluxing, filtration, and purification.Molecular Structure Analysis
The molecular structure of “1-cyclopropyl-1H-imidazole-5-carboxylic acid” is represented by the formula C7H8N2O2 . The InChI code for this compound is 1S/C7H8N2O2/c10-7(11)6-3-9(4-8-6)5-1-2-5/h3-5H,1-2H2,(H,10,11) .Chemical Reactions Analysis
Imidazoles are key components to functional molecules that are used in a variety of everyday applications . The bonds constructed during the formation of the imidazole are crucial . The synthesis of imidazoles often involves the formation of one of the heterocycle’s core bonds .Physical And Chemical Properties Analysis
“1-cyclopropyl-1H-imidazole-5-carboxylic acid” is a solid compound . It has a molecular weight of 152.15 . It is stable under standard conditions and is not easily degraded by oxidation or reduction.Mechanism of Action
While the specific mechanism of action for “1-cyclopropyl-1H-imidazole-5-carboxylic acid” is not explicitly mentioned, imidazole derivatives have been found to show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopropyl-1H-imidazole-5-carboxylic acid involves the cyclization of a precursor molecule containing a cyclopropyl group and an imidazole ring. The carboxylic acid group is then introduced through a carboxylation reaction.", "Starting Materials": [ "Cyclopropylamine", "2-bromoacetophenone", "Sodium hydride", "Carbon dioxide", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Synthesis of 1-cyclopropyl-2-(2-bromoacetophenone)imidazole", "a. Dissolve cyclopropylamine in ethanol and add 2-bromoacetophenone. Heat the mixture to reflux for 24 hours.", "b. Cool the mixture and filter the precipitate. Wash with diethyl ether and dry under vacuum.", "Step 2: Cyclization of 1-cyclopropyl-2-(2-bromoacetophenone)imidazole", "a. Dissolve the precursor molecule in a mixture of ethanol and water. Add sodium hydroxide and heat the mixture to reflux for 24 hours.", "b. Cool the mixture and acidify with hydrochloric acid. Filter the precipitate and wash with water.", "Step 3: Carboxylation of 1-cyclopropyl-1H-imidazole-5-bromomethyl", "a. Dissolve the cyclized product in a mixture of ethanol and water. Add sodium hydride and carbon dioxide. Heat the mixture to reflux for 24 hours.", "b. Cool the mixture and acidify with hydrochloric acid. Filter the precipitate and wash with water.", "c. Neutralize the filtrate with sodium hydroxide and extract with diethyl ether. Dry the organic layer and evaporate the solvent to obtain the final product, 1-cyclopropyl-1H-imidazole-5-carboxylic acid." ] } | |
CAS RN |
1501916-54-6 |
Product Name |
1-cyclopropyl-1H-imidazole-5-carboxylic acid |
Molecular Formula |
C7H8N2O2 |
Molecular Weight |
152.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
